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The table below summarizes Collman's key organoiron chemistry contributions and their significance.

Contribution

Description

Significance | Quantitative Data

Collman's
Reagent
(NazFe(CO)a4) [1]

"Picket Fence
Porphyrin" [3]

Biomimetic
Catalysis

H2S Inhibition
Studies

Detailed Experimental Protocols

Disodium tetracarbonylferrate, a
transition metal analog of a Grignard
reagent [2].

Synthetic iron-porphyrin with
peripheral groups that block side
reactions [3].

Functional models of Cytochrome ¢
oxidase (CcO) active site with an Fe
porphyrin (heme as), Cu®, and
Tyr244 [4] [5].

Used functional CcO model to study
H2S binding and inhibition [5].

Enables C-C coupling reactions in organic
synthesis [1]. A key nucleophilic organoiron
complex.

First stable, functional analog of
hemoglobin/myoglobin active sites. O2-
binding affinities very similar to natural
proteins [3].

Catalyzes selective four-electron
reduction of O2 to water without toxic
byproducts. Demonstrated under
physiological potential and pH [4] [5].

=60% reduction in electrocatalytic
current with 240 uM NaSH. Inhibition is
reversible (95-100% activity restored) [5].

© 2026 Smolecule. All rights reserved.

1/5

Tech Support


https://www.smolecule.com/products/s12542717?utm_src=pdf-body
https://www.smolecule.com/products/s12542717?utm_src=pdf-interest
https://en.wikipedia.org/wiki/James_P._Collman
https://www.organic-chemistry.org/abstracts/authors/collman-j-p.shtm
https://en.wikipedia.org/wiki/James_P._Collman
https://chemistry.stanford.edu/people/james-collman
https://chemistry.stanford.edu/people/james-collman
https://chemistry.stanford.edu/people/james-collman
https://profiles.stanford.edu/james-collman
https://pmc.ncbi.nlm.nih.gov/articles/PMC2799705/
https://profiles.stanford.edu/james-collman
https://pmc.ncbi.nlm.nih.gov/articles/PMC2799705/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2799705/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2799705/
https://www.smolecule.com/products/s12542717?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Protocol 1: Synthesis and Application of Collman's Reagent

Collman's Reagent (NazFe(CO)a) serves as a source of nucleophilic "Fe(CO)4?~" for transforming organic

halides into carbonyl compounds [1] [2].

Key Reaction Steps:

e Acylation: The reagent reacts with alkyl halides (R-X) to form acyl iron complexes.
o R-X + NazFe(CO)s — R-C(O)-Fe(CO)s~ Na*
e Protonation / Oxidation: The resulting acyl complex can be protonated to yield aldehydes or
oxidized to yield ketones or carboxylic acids.
o R-C(0O)-Fe(CO)3~ — R-CHO (upon protonation)

Technical Insight: This reagent is a transition metal analog of a Grignard reagent, performing
nucleophilic carbonylations that are otherwise challenging [2]. Its utility in forming C-C bonds makes it

valuable for constructing complex organic molecules.

Protocol 2: Investigating Hz2S Inhibition using a Functional CcO
Model

This methodology uses a synthetic enzyme model to explore reversible inhibition of cytochrome c oxidase

(CcO), mimicking physiological hibernation induction [5].

1. Experimental Setup:

e Catalyst Immobilization: The functional CcO model (Fe porphyrin with covalently attached Cu®
complex and phenol) is attached to a self-assembled monolayer (SAM) on a gold-disc electrode using
click chemistry [5].

¢ Electrochemical Measurement: A rotating ring-disc electrode assembly measures the
electrocatalytic current for Oz reduction to H20 [5].

2. Inhibition Workflow: The following diagram illustrates the experimental process for studying H2S

inhibition.
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Experimental workflow for HzS inhibition and recovery
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3. Data Collection & Analysis:

e Spectroscopic Binding Studies: Anaerobically add NaSH buffer to the reduced CcO model in
solution. Use UVIVis spectroscopy (red shift and decreased intensity of the Soret band) and 1H-
NMR (appearance of upfield-shifted peaks at -1.16 to -1.75 ppm) to confirm H2S binds to the Fe(ll)
porphyrin [5].

¢ Quantifying Inhibition: Plot catalytic current against NaSH concentration. A concentration of 240 pM
NaSH reduces current by =<60% [5].

e Assessing Reversibility: Replace the H2S solution with fresh, air-saturated buffer. Observe 95-
100% restoration of catalytic current, confirming reversible inhibition [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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